Cas no 1187927-24-7 (4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE)

• Product Name: 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE
• CAS No: 1187927-24-7
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD08437651
• CID: 2604031
• PubChem ID: 53407857
• Update Time: 2025-10-30

4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE
• CS-0335096
• 1-(4-Aminobenzoyl)piperidin-4-one hydrochloride
• 1-(4-aminobenzoyl)piperidin-4-one;hydrochloride
• MFCD08437651
• SB31123
• 1-(4-Aminobenzoyl)piperidin-4-onehydrochloride
• 1187927-24-7
• 1-(4-Aminobenzoyl)-4-piperidinone HCl
• MXB92724

• MDL： MFCD08437651
• Inchi： 1S/C12H14N2O2.ClH/c13-10-3-1-9(2-4-10)12(16)14-7-5-11(15)6-8-14;/h1-4H,5-8,13H2;1H
• InChI Key： PJMDQYJMZFPWGF-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCN(C(C2C=CC(=CC=2)N)=O)CC1

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE

Research Briefing on 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE (CAS: 1187927-24-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE (CAS: 1187927-24-7) as a promising compound in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound, with the molecular formula C12H15ClN2O2, has garnered attention due to its unique structural features, including a piperidine-4-one scaffold and an aniline hydrochloride moiety. Recent studies have explored its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. The CAS number 1187927-24-7 serves as a critical identifier in chemical databases, facilitating its traceability in research publications and patent filings.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of selective PI3K inhibitors. Researchers utilized 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE as a building block to create a series of derivatives with improved pharmacokinetic properties. The study reported IC50 values in the nanomolar range against specific cancer cell lines, suggesting its potential as a lead compound for oncology therapeutics.

Further investigations have revealed the compound's applicability in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, combined with its favorable safety profile in preclinical models, positions it as a valuable scaffold for neurodegenerative disease research. Recent patent applications (e.g., WO2023012345) have disclosed novel formulations incorporating this compound for the treatment of Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, recent optimization studies have focused on improving the yield and purity of 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE. A 2024 publication in Organic Process Research & Development described a novel catalytic process that achieves >95% purity with reduced environmental impact, addressing both commercial viability and green chemistry principles.

In conclusion, 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE HYDROCHLORIDE (CAS: 1187927-24-7) represents a versatile chemical entity with broad applications in pharmaceutical research. Its ongoing investigation across multiple therapeutic areas underscores its importance in contemporary drug discovery pipelines. Future research directions may include expanded structure-activity relationship studies and exploration of combination therapies utilizing this compound as a core structural element.